Cas no 2229474-05-7 (tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate
• CAS No: 2229474-05-7
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 6005100
• PubChem ID: 165832635
• Update Time: 2025-10-10

tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[2-amino-2-(3,3-difluorocyclobutyl)ethyl]carbamate
• tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate
• 2229474-05-7
• EN300-1887801
• tert-butyl N-[2-amino-2-(3,3-difluorocyclobutyl)ethyl]carbamate

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-6-8(14)7-4-11(12,13)5-7/h7-8H,4-6,14H2,1-3H3,(H,15,16)
• InChI Key： QLTFPVNLJUIUQK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(N)C1CC(F)(F)C1

Computed Properties

• Exact Mass: 250.14928421g/mol
• Monoisotopic Mass: 250.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 330.1±22.0 °C(Predicted)
• pka: 12.46±0.46(Predicted)

Additional information on tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate (CAS No. 2229474-05-7)

Tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate, with the CAS number 2229474-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are known for their versatile applications in drug development due to their stability and reactivity. The structural features of this molecule, particularly the presence of a tert-butyl group and a unique 3,3-difluorocyclobutyl moiety, make it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The synthesis of Tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate involves a series of well-defined chemical transformations that highlight the importance of precision in organic synthesis. The introduction of the tert-butyl group provides steric hindrance, which can be crucial in modulating the pharmacokinetic properties of drug candidates. On the other hand, the 3,3-difluorocyclobutyl ring introduces fluorine atoms, which are frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. These structural elements collectively contribute to the compound's potential as a building block for more complex pharmacological agents.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been investigated for their roles as intermediates in the synthesis of herbicides, fungicides, and pharmaceuticals. The specific arrangement of atoms in Tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate positions it as a valuable asset in the quest for new therapeutic entities. The compound's unique structure allows for diverse modifications, enabling researchers to tailor its properties for specific applications.

The pharmacological potential of Tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate has been explored in several preliminary studies. Researchers have been particularly interested in its interactions with biological targets such as enzymes and receptors. The presence of fluorine atoms in the molecule can influence its electronic properties, potentially enhancing its ability to bind to biological targets with high specificity. This characteristic is highly desirable in drug design, as it can lead to more effective and selective therapeutic agents.

One area where this compound shows promise is in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. Carbamates have shown potential in this regard due to their ability to disrupt bacterial cell wall synthesis and other vital processes. Tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate could serve as a precursor for designing compounds that target specific bacterial pathways, offering a new avenue for combating infections.

The synthetic routes to Tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate have been optimized to ensure high yield and purity. These methods often involve multi-step reactions that require careful control of reaction conditions. The use of advanced techniques such as flow chemistry and automated synthesis has further improved the efficiency of producing this compound on a larger scale. Such advancements are crucial for facilitating further research and development efforts.

In addition to its pharmaceutical applications, Tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate may find utility in materials science and industrial processes. The unique structural features of this compound make it a candidate for developing novel polymers or specialty chemicals with tailored properties. For instance, its stability under various conditions could make it suitable for use as an additive in industrial formulations or as a component in advanced materials.

The future prospects for Tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate are promising given its diverse potential applications. Ongoing research aims to further elucidate its biological activities and explore new synthetic pathways that could enhance its production efficiency. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of new drugs and materials based on this compound.

In conclusion, Tert-butyl N-2-amino-2-(3,3-difluorocyclobutyl)ethylcarbamate (CAS No. 2229474-05-7) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features, including the presence of a tert-butyl group and a 3,3-difluorocyclobutyl moiety, make it an attractive candidate for further research and development. As our understanding of its properties grows, so too will its applications in medicine and other industries.